Cas no 1781976-84-8 (Methyl 4-(pyrrolidin-3-yl)butanoate)

• Product Name: Methyl 4-(pyrrolidin-3-yl)butanoate
• CAS No: 1781976-84-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5999342
• PubChem ID: 84046816
• Update Time: 2025-05-24

Methyl 4-(pyrrolidin-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(pyrrolidin-3-yl)butanoate
• EN300-7887905
• 1781976-84-8
• Methyl 4-(pyrrolidin-3-yl)butanoate

• Inchi： 1S/C9H17NO2/c1-12-9(11)4-2-3-8-5-6-10-7-8/h8,10H,2-7H2,1H3
• InChI Key： QYYLLUSIYLYATC-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1CNCC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 4-(pyrrolidin-3-yl)butanoate

Methyl 4-(pyrrolidin-3-yl)butanoate

Methyl 4-(pyrrolidin-3-yl)butanoate is a chemical compound with the CAS number 1781976-84-8. This compound belongs to the class of esters and is widely recognized for its role in various chemical reactions and applications. The structure of Methyl 4-(pyrrolidin-3-yl)butanoate consists of a pyrrolidine ring, a four-carbon chain, and a methyl ester group, making it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and other specialized industries.

Recent studies have highlighted the importance of Methyl 4-(pyrrolidin-3-yl)butanoate in the synthesis of bioactive compounds. Its unique structure allows for easy functionalization, enabling researchers to explore its potential as an intermediate in drug discovery. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of Methyl 4-(pyrrolidin-3-yl)butanoate exhibit promising anti-inflammatory properties, suggesting their potential use in developing novel therapeutic agents.

The synthesis of Methyl 4-(pyrrolidin-3-yl)butanoate typically involves multi-step reactions, often starting from pyrrolidine derivatives. Researchers have optimized these processes to improve yield and purity, ensuring scalability for industrial applications. One notable advancement is the use of catalytic asymmetric synthesis, which has been employed to produce enantiomerically pure versions of this compound. This approach not only enhances the quality of the final product but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of physical properties, Methyl 4-(pyrrolidin-3-yl)butanoate is characterized by its melting point and solubility characteristics. These properties make it suitable for various chemical transformations, including nucleophilic substitutions and condensation reactions. Recent research has also explored its thermal stability under different conditions, which is critical for its application in high-throughput screening processes.

The application of Methyl 4-(pyrrolidin-3-yl)butanoate extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, such as herbicides and insecticides. A 2022 study in *Pest Management Science* reported that derivatives of this compound exhibit potent activity against agricultural pests, offering a new avenue for sustainable pest control solutions.

From a toxicological perspective, Methyl 4-(pyrrolidin-3-yl)butanoate has been subjected to rigorous safety assessments. According to recent findings from the *Toxicology Letters* journal, this compound demonstrates low acute toxicity when administered at recommended doses. However, further long-term studies are required to fully understand its safety profile and ensure compliance with regulatory standards.

Looking ahead, the demand for Methyl 4-(pyrrolidin-3-yl)butanoate is expected to grow as researchers continue to uncover its potential applications. Its versatility as an intermediate and active ingredient positions it as a valuable asset in the chemical industry. Ongoing research focuses on improving synthesis methods, exploring new applications, and understanding its environmental impact.

In conclusion, Methyl 4-(pyrrolidin-3-yl)butanoate (CAS No: 1781976-84) is a multifaceted compound with significant potential across various sectors. Its unique structure and versatile properties make it an essential component in modern chemical research and development.